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Compound of Interest

Compound Name: 8Z-eicosenoic acid

CAS No.: 76261-96-6

Cat. No.: B212022

Get Quote

Executive Summary
The relationship between Oleic Acid (18:1 cis-9) elongation and 8Z-Eicosenoic Acid (20:1 cis-

8) is defined by structural isomerism and enzymatic competition. While Oleic Acid is the primary

substrate for the mammalian elongase system (yielding Gondoic Acid), 8Z-Eicosenoic Acid
represents a distinct metabolic lineage derived primarily from the elongation of Petroselinic Acid

(18:1 cis-6).

This guide dissects the parallel elongation pathways, the specificity of ELOVL enzymes, and

the utility of these isomers as biomarkers for distinguishing de novo lipogenesis from

exogenous dietary incorporation.

Structural & Biosynthetic Distinctions
To understand the relationship, one must first distinguish the nomenclature and origin of the

precursors. The position of the double bond determines the elongation product because

mammalian elongases (ELOVL) add carbons to the carboxyl end (delta end), preserving the

methyl-end (omega/n) structure.
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The Two Parallel Lineages
Feature

Standard Pathway (Oleic

Series)

Alternative Pathway

(Petroselinic Series)

Precursor Oleic Acid (18:1 cis-9 / n-9)
Petroselinic Acid (18:1 cis-6 /

n-12)

Origin
Endogenous (SCD1 on

Stearate) or Diet

Exogenous Diet

(Apiaceae/Corriander oils)

Elongation Step
Addition of 2 carbons at

1

Addition of 2 carbons at

1

Double Bond Shift
9 becomes

11

6 becomes

8

Primary Product Gondoic Acid (20:1 cis-11) 8Z-Eicosenoic Acid (20:1 cis-8)

Omega Designation n-9 (Remains constant) n-12 (Remains constant)

The "8Z" Nomenclature Clarification
8Z-Eicosenoic Acid is chemically defined as cis-8-eicosenoic acid (20:1 n-12).[1][2]

It is NOT a direct product of Oleic acid.

It is a positional isomer of the standard Oleic elongation product, Gondoic acid (20:1 cis-11).

Critical Insight: The presence of 8Z-eicosenoic acid in biological samples is often a tracer for

the metabolism of 18:1 cis-6, distinguishing it from the standard 18:1 cis-9 (Oleic) pathway.

Enzymatic Mechanism: The ELOVL Competition
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Both Oleic acid and Petroselinic acid utilize the same microsomal elongation machinery,

specifically the ELOVL (Elongation of Very Long Chain Fatty Acids) complex. This creates a

competitive substrate environment.

The Elongation Cycle
The conversion of C18 to C20 monoenes involves four sequential reactions in the Endoplasmic

Reticulum (ER):

Condensation: Acyl-CoA + Malonyl-CoA

3-Ketoacyl-CoA (Catalyzed by ELOVL5 or ELOVL6).

Reduction: 3-Ketoacyl-CoA

3-Hydroxyacyl-CoA (KAR).

Dehydration: 3-Hydroxyacyl-CoA

Trans-2-Enoyl-CoA (HACD).

Reduction: Trans-2-Enoyl-CoA

Acyl-CoA (TER).

Enzyme Specificity & Kinetics
ELOVL6: Preferentially elongates C16

C18. It is the gatekeeper for generating Oleic Acid (from Palmitoleic/Stearic) but has lower
activity for C18

C20 elongation.

ELOVL5: The primary elongase for C18

C20 conversion. It exhibits broad specificity for PUFAs but also catalyzes the elongation of
MUFAs.
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The Relationship: Oleic Acid (18:1 n-9) and Petroselinic Acid (18:1 n-12) act as competitive

substrates for ELOVL5.

Under normal physiological conditions, Oleic acid is abundant (endogenous synthesis via

SCD1), driving the production of 20:1 cis-11.

When 18:1 cis-6 is introduced (dietary or experimental), it competes for ELOVL5 active sites,

generating 20:1 cis-8 (8Z-eicosenoic acid).

Visualization of Pathways
The following diagram illustrates the divergence between the Oleic (n-9) and Petroselinic (n-12)

pathways and their convergence at the ELOVL5 node.
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n-9 Lineage (Standard)

n-12 Lineage (Alternative)

Stearic Acid
(18:0)
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(Delta-9 Desaturase)
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(18:1 cis-9)
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Dietary Sources
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(18:1 cis-6)

Competitive Substrate

8Z-Eicosenoic Acid
(20:1 cis-8)

Click to download full resolution via product page

Figure 1: Parallel elongation pathways of C18 monoenes competing for ELOVL enzymes.

Experimental Protocol: Distinguishing the Isomers
Because 20:1 cis-11 and 20:1 cis-8 are isomers with identical molecular weights, standard

Mass Spectrometry (MS) without prior separation cannot distinguish them. The following

protocol ensures accurate identification.
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Protocol: GC-FID/MS Analysis of Fatty Acid Methyl
Esters (FAMEs)
Objective: Separate and quantify 8Z-eicosenoic acid vs. Gondoic acid.

Lipid Extraction:

Extract total lipids from tissue/cells using the Folch Method (2:1 Chloroform:Methanol).

Add internal standard (e.g., C19:0) prior to extraction to normalize recovery.

Derivatization (Methylation):

Resuspend dried lipids in 1 mL Toluene.

Add 2 mL of 1% Sulfuric Acid in Methanol.

Incubate at 50°C for 12 hours (mild conditions prevent isomerization).

Extract FAMEs with Hexane; wash with 5% NaCl.

Gas Chromatography (GC) Parameters:

Column: High-polarity capillary column is MANDATORY (e.g., CP-Sil 88 or SP-2560, 100m

length). Standard non-polar columns (DB-5) will co-elute these isomers.

Carrier Gas: Helium at 20 cm/sec.

Temperature Program:

Start: 140°C (hold 5 min).

Ramp: 4°C/min to 240°C.

Hold: 15 min.

Identification Logic:
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Retention Time: On high-polarity columns, cis-8 (8Z) typically elutes beforecis-11

(Gondoic) due to the double bond being closer to the carboxyl group, slightly increasing

polarity interaction with the stationary phase.

Validation: Use pure standards for cis-8-eicosenoic acid (Cayman/Sigma) and cis-11-

eicosenoic acid to confirm retention times.

Biological Significance & Applications[3][4]
Biomarker for Dietary Intake vs. Lipogenesis

High 20:1 cis-11: Indicates active de novo lipogenesis (SCD1 activity converting Stearic

Oleic

Gondoic). Common in obesity and metabolic syndrome.

Presence of 20:1 cis-8: Indicates dietary consumption of oils rich in 18:1 cis-6 (e.g.,

coriander, ivy, camelina) or specific supplements. It serves as a tracer for exogenous fatty

acid incorporation.

Cancer Metabolism (The "Sapienic" Nuance)
While 8Z-eicosenoic is primarily dietary, a related pathway exists in cancer cells and sebocytes.

FADS2 Promiscuity: In SCD1-deficient cancer cells, FADS2 (Delta-6 desaturase) can

desaturate Palmitate (16:0) to Sapienic Acid (16:1 cis-6).

Elongation: Sapienic acid (16:1 cis-6) elongates to 18:1 cis-8 and then 20:1 cis-10.

Differentiation: Note that the Sapienic pathway yields cis-10 (n-10), whereas the Petroselinic

pathway yields cis-8 (n-12). Precise GC analysis distinguishes these to identify the metabolic

origin (Diet vs. FADS2/Cancer shunt).

Pharmacological Relevance
8Z-Eicosenoic acid has been identified as a potentiator of Acetylcholine (ACh) receptor

currents.[1][2] Its accumulation (via dietary loading of precursors) could theoretically modulate

synaptic transmission, distinct from the inert structural role of Oleic acid products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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